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Compound of Interest

Compound Name: Tert-butyl 3-hydroxypropanoate

Cat. No.: B1284309

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the scale-up synthesis of
tert-butyl 3-hydroxypropanoate, a valuable building block in the synthesis of various
pharmaceutical compounds and complex molecules. The information presented is intended to
guide researchers and process chemists in developing robust and scalable synthetic routes.

Introduction

Tert-butyl 3-hydroxypropanoate serves as a key intermediate in the synthesis of numerous
biologically active molecules, including wortmannilactone C.[1][2] Its structure incorporates a
protected carboxylic acid (tert-butyl ester) and a primary alcohol, making it a versatile synthon.
The tert-butyl ester group offers the advantage of being stable under many reaction conditions
while being readily removable under acidic conditions.

The scale-up of the synthesis of this compound requires careful consideration of factors such
as the availability and cost of starting materials, reaction efficiency, safety, and the ease of
purification. This document outlines three potential synthetic routes for the preparation of tert-
butyl 3-hydroxypropanoate, along with detailed protocols and considerations for process
optimization and purification at a larger scale.

Synthetic Strategies and Protocols
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Three primary synthetic strategies for the preparation of tert-butyl 3-hydroxypropanoate are
presented below:

» Direct Esterification of 3-Hydroxypropionic Acid
e Ring-Opening of B-Propiolactone with Potassium Tert-butoxide
o Transesterification of a Methyl 3-hydroxypropanoate

The selection of the optimal route will depend on factors such as the availability of starting
materials, desired scale, and equipment availability.

Synthetic Route Selection
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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